Cas no 1806190-97-5 (4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1806190-97-5
• MF: C₇H₄ClF₃INO₄S
• MW: 417.528642654419
• CID: 4814892
• Update Time: 2025-06-15

4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO4S/c1-16-4-2-3(12)5(17-7(9,10)11)6(13-4)18(8,14)15/h2H,1H3
• InChI Key： DOBYRFAIEMNUBV-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1OC(F)(F)F)S(=O)(=O)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 3.3
• Topological Polar Surface Area: 73.9

Additional information on 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Recent Advances in the Application of 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS: 1806190-97-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS: 1806190-97-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This sulfonyl chloride derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have highlighted its potential in drug discovery programs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

In the context of medicinal chemistry, 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride has been employed as a crucial building block for the construction of sulfonamide-containing compounds. The presence of both iodo and sulfonyl chloride functional groups allows for diverse chemical transformations, enabling the creation of compound libraries for high-throughput screening. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing potent kinase inhibitors through efficient parallel synthesis approaches.

Recent synthetic applications have focused on the compound's reactivity in palladium-catalyzed cross-coupling reactions. The iodo substituent at the 4-position participates effectively in Suzuki-Miyaura and Buchwald-Hartwig couplings, while the sulfonyl chloride group facilitates subsequent derivatization. This dual functionality has made it particularly valuable in fragment-based drug discovery, as reported in a 2024 ACS Medicinal Chemistry Letters publication describing its use in generating diverse pharmacophores for protein-protein interaction inhibition.

From a pharmacological perspective, derivatives synthesized from 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride have shown promising biological activities. A recent patent application (WO2023124567) discloses novel antimicrobial agents derived from this scaffold that demonstrate potent activity against drug-resistant bacterial strains. The trifluoromethoxy group enhances membrane permeability and metabolic stability, while the sulfonamide moiety contributes to target binding affinity through hydrogen bonding interactions.

Analytical characterization of this compound has also seen advancements, with recent studies employing advanced NMR techniques (including 19F NMR) and mass spectrometry to elucidate its reactivity patterns. A 2024 study in Organic Process Research & Development highlighted improved synthetic protocols for its production, achieving higher yields and purity through optimized reaction conditions and workup procedures. These developments have facilitated its broader adoption in pharmaceutical research and development.

Looking forward, the unique properties of 4-Iodo-6-methoxy-3-(trifluoromethoxy)pyridine-2-sulfonyl chloride position it as a valuable tool in chemical biology probe development. Current research directions include its incorporation into photoaffinity labels for target identification and its use in PROTAC (Proteolysis Targeting Chimera) design. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important synthetic intermediate in drug discovery efforts for the foreseeable future.